Cas no 26570-10-5 (Dextropropoxyphene napsylate)

• Product Name: Dextropropoxyphene napsylate
• CAS No: 26570-10-5
• MF: C₃₂H₃₉NO₆S
• MW: 565.720168352127
• CID: 834967
• PubChem ID: 33544
• Update Time: 2025-04-19

Dextropropoxyphene napsylate Chemical and Physical Properties

Names and Identifiers

• Dextropropoxyphene napsylate
• S-9700;UNII-38M219L1OJ;Propoxyphene napsylate (USAN);d-4-Dimethylamino-3-methyl-1,2-diphenyl-2-propionoxybutanenaphthalene-2-sulphonate hydrate;[(2S,3R)-4-(dimethylamino)-3-methyl-1,2-diphenylbutan-2-yl] propanoate,naphthalene-2-sulfonic acid,hydrate;d-Propoxyphene napsylate hydrate;2-Butanol,4-(dimethylamino)-3-methyl-1,2-diphenyl-,propionate (ester),2-naphthalenesulfonate,monohydrate,(2S,3R);Propoxyphene napsylate,d-,monohydrate;Dexof
• Propoxyphene napsylate (USAN)
• SCHEMBL41620
• (alphaS,1R)-alpha-(2-(Dimethylamino)-1-methylethyl)-alpha-phenylphenethyl propionate compound with 2-naphthalenesulfonic acid (1:1) monohydrate
• [(2S,3R)-4-(dimethylamino)-3-methyl-1,2-diphenylbutan-2-yl] propanoate;naphthalene-2-sulfonic acid;hydrate
• D05632
• 38M219L1OJ
• (alphaS,1R)-alpha-[2-(Dimethylamino)-1-methylethyl]-alpha-phenylphenethyl propionate compound with 2-naphthalenesulfonic acid (1:1) monohydrate
• PROPOXYPHENE NAPSYLATE [VANDF]
• Darvon-N (TN)
• PROPOXYPHENE NAPSYLATE MONOHYDRATE [MI]
• Propoxyphene napsylate [USAN:USP]
• 2-Butanol, 4-(dimethylamino)-3-methyl-1,2-diphenyl-, propionate (ester), 2-naphthalenesulfonate, monohydrate, (2S,3R)-
• d-Propoxyphene napsylate hydrate
• Q27122461
• Propoxyphene napsylate [USAN]
• S-9700
• DTXSID70949417
• CHEMBL3989716
• UNII-38M219L1OJ
• Dextropropoxyphene napsilate
• DEXTROPROPOXYPHENE NAPSILATE [WHO-DD]
• 26570-10-5
• Dexofen
• PROPOXYPHENE NAPSYLATE [ORANGE BOOK]
• Propoxyphene napsylate cii
• propoxyphene napsylate hydrate
• DB09396
• Naphthalene-2-sulfonic acid--4-(dimethylamino)-3-methyl-1,2-diphenylbutan-2-yl propanoate--water (1/1/1)

• Inchi： 1S/C22H29NO2.C10H8O3S.H2O/c1-5-21(24)25-22(18(2)17-23(3)4,20-14-10-7-11-15-20)16-19-12-8-6-9-13-19;11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10;/h6-15,18H,5,16-17H2,1-4H3;1-7H,(H,11,12,13);1H2/t18-,22+;;/m1../s1
• InChI Key： GBKONKCASNNUQD-VGHSCWAPSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)O.O(C(CC)=O)[C@@](C1C=CC=CC=1)(CC1C=CC=CC=1)[C@H](C)CN(C)C.O

Computed Properties

• Exact Mass: 565.25000
• Monoisotopic Mass: 565.25
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 688
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.3A^2

Experimental Properties

• Boiling Point: 444°Cat760mmHg
• Flash Point: 130.6°C
• PSA: 101.52000
• LogP: 7.37850

Dextropropoxyphene napsylate Security Information

• Toxicity：Odorless, white crystalline powder; bitter taste. Sol in methanol, ethanol, chloroform, acetone; very slightly sol in water. LD50 orally in female rats: 990 mg/kg (Goldenthal)